Cas no 36991-53-4 (6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 36991-53-4
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 3167259
• PubChem ID: 84819593
• Update Time: 2025-10-16

6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 6-cyclohexyl-4-hydroxy-
• 6-CYCLOHEXYL-4-OXO-1H-CINNOLINE-3-CARBOXYLIC ACID
• 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• 36991-53-4
• DTXSID501224454

• Inchi： 1S/C15H16N2O3/c18-14-11-8-10(9-4-2-1-3-5-9)6-7-12(11)16-17-13(14)15(19)20/h6-9H,1-5H2,(H,16,18)(H,19,20)
• InChI Key： OFTNPDXUUUXNLY-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C=CC(=CC=21)C1CCCCC1

Computed Properties

• Exact Mass: 272.11609238Da
• Monoisotopic Mass: 272.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.8Ų

6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Security Information

• Storage Condition：(BD281998)

Additional information on 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid

Comprehensive Overview of 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-53-4)

6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-53-4) is a specialized organic compound belonging to the cinnoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of a cyclohexyl group and a carboxylic acid moiety in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in drug discovery targeting chronic diseases.

In recent years, the demand for heterocyclic compounds like 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and computational drug design. Users frequently search for terms such as "cinnoline derivatives uses" or "CAS 36991-53-4 supplier," reflecting its commercial and academic relevance. The compound's solubility, stability, and reactivity are also common topics in scientific forums, underscoring its importance in organic synthesis.

The synthesis of 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid typically involves multi-step reactions, including cyclization and oxidation processes. Its molecular weight (291.33 g/mol) and melting point (data varies by source) are critical parameters for quality control. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, a key concern for laboratories sourcing this compound for high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid is often discussed alongside green chemistry initiatives. Manufacturers are exploring eco-friendly synthesis routes to reduce waste and energy consumption, addressing the growing demand for sustainable chemical production. This aligns with global trends like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, 6-Cyclohexyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid (CAS No. 36991-53-4) represents a compelling case study in the intersection of organic chemistry, pharmacology, and environmental sustainability. Its multifaceted applications and research potential ensure its continued relevance in both academic and industrial settings.